Cas no 1262019-06-6 (3-(3-bromo-5-nitrophenyl)prop-2-enoic acid)

• Product Name: 3-(3-bromo-5-nitrophenyl)prop-2-enoic acid
• CAS No: 1262019-06-6
• MF: C₉H₆BrNO₄
• MW: 272.052241802216
• CID: 4949164
• PubChem ID: 124908851
• Update Time: 2025-10-22

3-(3-bromo-5-nitrophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-nitrocinnamic acid
• 3-(3-bromo-5-nitrophenyl)prop-2-enoic acid

• Inchi： 1S/C9H6BrNO4/c10-7-3-6(1-2-9(12)13)4-8(5-7)11(14)15/h1-5H,(H,12,13)/b2-1+
• InChI Key： VFHFOLQJHIBGKM-OWOJBTEDSA-N
• SMILES： BrC1C=C(C=C(/C=C/C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 2.4
• Topological Polar Surface Area: 83.1

Additional information on 3-(3-bromo-5-nitrophenyl)prop-2-enoic acid

Comprehensive Overview of 3-(3-bromo-5-nitrophenyl)prop-2-enoic acid (CAS No. 1262019-06-6)

3-(3-bromo-5-nitrophenyl)prop-2-enoic acid (CAS No. 1262019-06-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its bromo and nitro functional groups, is a derivative of cinnamic acid, which is widely studied for its bioactive potential. Researchers and industry professionals are increasingly interested in this molecule for its role in synthesizing more complex structures, particularly in drug discovery and development.

The molecular structure of 3-(3-bromo-5-nitrophenyl)prop-2-enoic acid features a propenoic acid backbone attached to a 3-bromo-5-nitrophenyl ring. This combination of electron-withdrawing groups (nitro) and halogen (bromo) makes it a versatile intermediate in organic synthesis. Its reactivity is particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions, which are pivotal in creating advanced materials and bioactive compounds. The compound's CAS No. 1262019-06-6 ensures precise identification in regulatory and research contexts, a critical factor for laboratories and manufacturers.

In the context of current trends, 3-(3-bromo-5-nitrophenyl)prop-2-enoic acid aligns with the growing demand for sustainable chemistry and green synthesis. Researchers are exploring its use in catalytic processes that minimize waste and energy consumption, addressing global concerns about environmental impact. Additionally, its potential as a building block for pharmaceutical intermediates ties into the booming interest in personalized medicine and targeted therapies. Questions like "How is 3-(3-bromo-5-nitrophenyl)prop-2-enoic acid used in drug discovery?" or "What are the synthetic routes for CAS No. 1262019-06-6?" are frequently searched, reflecting its relevance in academic and industrial settings.

From a technical perspective, the compound's nitrophenyl moiety contributes to its UV-visible absorption properties, making it useful in analytical chemistry and sensor development. Its bromo substituent also allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability is particularly appealing in the design of high-performance materials, such as polymers or coatings with specific electronic or mechanical characteristics.

Safety and handling of 3-(3-bromo-5-nitrophenyl)prop-2-enoic acid are also critical topics. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Its stability under various conditions is often questioned, with searches like "Is CAS No. 1262019-06-6 stable at room temperature?" highlighting practical concerns among users.

In summary, 3-(3-bromo-5-nitrophenyl)prop-2-enoic acid (CAS No. 1262019-06-6) is a multifaceted compound with broad applicability in modern chemistry. Its structural features, combined with the evolving needs of industries like pharmaceuticals and materials science, ensure its continued relevance. As research progresses, this compound is likely to play an even more prominent role in innovative scientific and industrial applications.